Cas no 39964-39-1 (1-cyclohexyl-3-(2-methoxyphenyl)thiourea)

• Product Name: 1-cyclohexyl-3-(2-methoxyphenyl)thiourea
• CAS No: 39964-39-1
• MF: C₁₄H₂₀N₂OS
• MW: 264.386402130127
• CID: 4649079
• Update Time: 2025-10-31

1-cyclohexyl-3-(2-methoxyphenyl)thiourea Chemical and Physical Properties

Names and Identifiers

• 1-cyclohexyl-3-(2-methoxyphenyl)thiourea
• Thiourea, N-cyclohexyl-N'-(2-methoxyphenyl)-

• Inchi： 1S/C14H20N2OS/c1-17-13-10-6-5-9-12(13)16-14(18)15-11-7-3-2-4-8-11/h5-6,9-11H,2-4,7-8H2,1H3,(H2,15,16,18)
• InChI Key： YZZREAKHQZVIPX-UHFFFAOYSA-N
• SMILES： N(C1CCCCC1)C(NC1=CC=CC=C1OC)=S

Additional information on 1-cyclohexyl-3-(2-methoxyphenyl)thiourea

1-Cyclohexyl-3-(2-Methoxyphenyl)Thiourea: A Comprehensive Overview

1-Cyclohexyl-3-(2-methoxyphenyl)thiourea, also known by its CAS number 39964-39-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclohexyl group, a methoxyphenyl group, and a thiourea functional group. The combination of these groups imparts distinctive chemical and physical properties to the molecule, making it a subject of extensive research in recent years.

The molecular structure of 1-cyclohexyl-3-(2-methoxyphenyl)thiourea plays a crucial role in its reactivity and applications. The thiourea group, which contains a sulfur atom bonded to two nitrogen atoms, is known for its ability to act as both a nucleophile and a base. This makes it versatile in various chemical reactions, including nucleophilic substitutions and catalytic processes. The cyclohexyl group introduces steric bulk, which can influence the reactivity and selectivity of the compound. Meanwhile, the methoxyphenyl group contributes aromatic stability and potential for further functionalization.

Recent studies have explored the potential of 1-cyclohexyl-3-(2-methoxyphenyl)thiourea in the synthesis of advanced materials. For instance, researchers have investigated its role as a precursor for the formation of metal-organic frameworks (MOFs) and covalent organic frameworks (COFs). These materials are highly sought after due to their exceptional surface areas, porosity, and tunable properties, making them ideal candidates for gas storage, catalysis, and sensing applications.

In addition to its role in materials synthesis, 1-cyclohexyl-3-(2-methoxyphenyl)thiourea has also been studied for its biological activity. Preliminary experiments suggest that this compound may exhibit antimicrobial properties, particularly against certain bacterial strains. This finding has sparked interest in exploring its potential as an antimicrobial agent or as a lead compound for drug development.

The synthesis of 1-cyclohexyl-3-(2-methoxyphenyl)thiourea typically involves multi-step reactions that require precise control over reaction conditions. Recent advancements in synthetic methodologies have enabled higher yields and improved purity levels. For example, researchers have employed microwave-assisted synthesis to accelerate reaction times while maintaining product quality. Such innovations highlight the ongoing efforts to optimize the production of this compound for industrial applications.

From an environmental standpoint, the ecological impact of 1-cyclohexyl-3-(2-methoxyphenyl)thiourea has been a topic of concern. Studies have assessed its biodegradability under various conditions, with results indicating moderate persistence in certain environments. This information is critical for guiding safe handling practices and minimizing environmental risks associated with its use.

In conclusion, 1-cyclohexyl-3-(2-methoxyphenyl)thiourea, CAS number 39964-39-1, is a multifaceted compound with promising applications across diverse fields. Its unique structure and functional groups make it a valuable tool in chemical research and development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.